2-bromo-N-(5-chloro-2-phenoxyphenyl)benzamide

• IUPAC Name: 2-bromo-N-(5-chloro-2-phenoxyphenyl)benzamide
• InChI: InChI=1S/C19H13BrClNO2/c20-16-9-5-4-8-15(16)19(23)22-17-12-13(21)10-11-18(17)24-14-6-2-1-3-7-14/h1-12H,(H,22,23)
• InChI Key: APYDFDHECXQOAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=C(C=C(C=C2)Cl)NC(=O)C3=CC=CC=C3Br
• Molecular Formula: C19H13BrClNO2
• Molecular Weight: 402.7 g/mol

Description

2-bromo-N-(5-chloro-2-phenoxyphenyl)benzamide is a chemical compound with the molecular formula C14H11BrClNO2 and a molecular weight of 340.606 g/mol . This compound is part of a collection of rare and unique chemicals used primarily in early discovery research .

Preparation Methods

The synthesis of 2-bromo-N-(5-chloro-2-phenoxyphenyl)benzamide typically involves the reaction of 2-bromobenzoyl chloride with 5-chloro-2-phenoxyaniline under controlled conditions . The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The product is then purified through recrystallization or chromatography to obtain the desired compound in high purity .

Chemical Reactions Analysis

2-bromo-N-(5-chloro-2-phenoxyphenyl)benzamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Coupling Reactions: It can participate in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds.

Common reagents used in these reactions include palladium catalysts for coupling reactions, oxidizing agents like potassium permanganate for oxidation, and reducing agents such as lithium aluminum hydride for reduction .

Scientific Research Applications

2-bromo-N-(5-chloro-2-phenoxyphenyl)benzamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new pharmaceuticals.

Industry: It is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-bromo-N-(5-chloro-2-phenoxyphenyl)benzamide involves its interaction with specific molecular targets, such as enzymes or receptors, leading to changes in their activity. The exact pathways and targets can vary depending on the specific application and the biological system being studied .

Comparison with Similar Compounds

2-bromo-N-(5-chloro-2-phenoxyphenyl)benzamide can be compared with other phenoxy acetamide derivatives, such as chalcone, indole, and quinoline derivatives . These compounds share similar structural features but differ in their specific functional groups and biological activities. The uniqueness of this compound lies in its specific substitution pattern, which can influence its reactivity and interactions with biological targets .

Similar Compounds

• Chalcone derivatives
• Indole derivatives
• Quinoline derivatives

These compounds are studied for their diverse pharmacological activities and potential therapeutic applications .